Cas no 99359-27-0 (N-(4-bromobenzyl)-2-propen-1-amine hydrochloride)

• Product Name: N-(4-bromobenzyl)-2-propen-1-amine hydrochloride
• CAS No: 99359-27-0
• MF: C₁₀H₁₃BrClN
• MW: 262.573920965195
• MDL: MFCD07107804
• CID: 4667892
• Update Time: 2025-05-25

N-(4-bromobenzyl)-2-propen-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-bromobenzyl)-2-propen-1-amine hydrochloride

• MDL： MFCD07107804
• Inchi： 1S/C10H12BrN.ClH/c1-2-7-12-8-9-3-5-10(11)6-4-9;/h2-6,12H,1,7-8H2;1H
• InChI Key： ARULNOSMOTZCND-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Br)C=C1)C=C.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Additional information on N-(4-bromobenzyl)-2-propen-1-amine hydrochloride

N-(4-Bromobenzyl)-2-propen-1-amine Hydrochloride: A Comprehensive Overview

N-(4-Bromobenzyl)-2-propen-1-amine Hydrochloride (CAS No. 99359-27-0) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its importance in contemporary research.

The molecular structure of N-(4-Bromobenzyl)-2-propen-1-amine Hydrochloride consists of a bromobenzyl group attached to a propenamine moiety, with the hydrochloride counterion stabilizing the amine's positive charge. This combination imparts the compound with distinct chemical reactivity and biological activity. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, leveraging its ability to undergo various transformations under controlled conditions.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These investigations have provided deeper insights into its structural integrity and purity, which are critical for ensuring reproducibility in downstream applications. Moreover, the compound's solubility properties have been optimized for use in aqueous environments, enhancing its utility in pharmaceutical formulations.

In terms of biological activity, N-(4-Bromobenzyl)-2-propen-1-amine Hydrochloride has shown promise as a modulator of cellular signaling pathways. Preclinical studies indicate that it may influence key enzymes and receptors involved in inflammatory responses and neurodegenerative diseases. Collaborative efforts between chemists and biologists have led to the identification of lead compounds derived from this structure, paving the way for further exploration in therapeutic development.

The application of green chemistry principles in the synthesis of this compound has also been a focal point of recent research. By utilizing catalytic systems and minimizing waste generation, scientists aim to enhance the sustainability of production processes. This approach not only reduces environmental impact but also aligns with global initiatives promoting eco-friendly chemical manufacturing.

Furthermore, computational modeling techniques have been employed to predict the bioavailability and pharmacokinetics of N-(4-Bromobenzyl)-2-propen-1-amine Hydrochloride. These simulations provide valuable insights into its potential efficacy as a drug candidate, guiding experimental designs for subsequent stages of development.

In conclusion, N-(4-Bromobenzyl)-2-propen-1-amine Hydrochloride (CAS No. 99359-27-0) stands as a testament to the interdisciplinary nature of modern chemical research. Its versatile structure, coupled with ongoing advancements in synthetic and analytical methodologies, positions it as a valuable tool in both academic and industrial settings. As research continues to unfold, this compound is expected to contribute significantly to the advancement of science and technology.